Cas no 1487-51-0 (1-Palmitoyl-3-O-benzyl-rac-glycerol)

• Product Name: 1-Palmitoyl-3-O-benzyl-rac-glycerol
• CAS No: 1487-51-0
• MF: C₂₆H₄₄O₄
• MW: 420.625168800354
• CID: 1059102
• PubChem ID: 14012133
• Update Time: 2025-10-30

1-Palmitoyl-3-O-benzyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1-Palmitoyl-3-O-benzyl-rac-glycerol
• (2-hydroxy-3-phenylmethoxypropyl) hexadecanoate
• 1-Palmitoyl-3-O-benz
• 1-PALMITOYL-3-O-BENZYL-RAC-GLYCEROL,WHITE WAXY SOLID
• 1-benzyloxy-3-palmitoyloxy-propan-2-ol
• 1-O-benzyl-3-O-palmitoyl-rac-glycerol
• 1-O-Benzyl-3-palmitoyl-rac-glycerin
• 3-O-benzyl-1-palmitoylglycerol
• DL-PalMitic Acid 3-(Benzyloxy)-2-hydroxypropyl Ester
• Hexadecanoic Acid 2-Hydroxy-3-(phenylMethoxy)propyl Ester
• 3-(Benzyloxy)-2-hydroxypropyl palmitate
• AKOS030255428
• DB-250470
• Hexadecanoic acid, 2-hydroxy-3-(phenylmethoxy)propyl ester
• 3-(BENZYLOXY)-2-HYDROXYPROPYL HEXADECANOATE
• DTXSID90554320
• J-008513
• 1487-51-0

• Inchi： 1S/C26H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-26(28)30-23-25(27)22-29-21-24-18-15-14-16-19-24/h14-16,18-19,25,27H,2-13,17,20-23H2,1H3
• InChI Key： KTMANQJLYZAYIP-UHFFFAOYSA-N
• SMILES： O(CC(COCC1C=CC=CC=1)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 420.32400
• Monoisotopic Mass: 420.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 532.5±40.0 °C at 760 mmHg
• Flash Point: 165.9±20.8 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 55.76000
• LogP: 6.58860
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Palmitoyl-3-O-benzyl-rac-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 1-Palmitoyl-3-O-benzyl-rac-glycerol

Introduction to 1-Palmitoyl-3-O-benzyl-rac-glycerol (CAS No. 1487-51-0)

1-Palmitoyl-3-O-benzyl-rac-glycerol, also known by its CAS number 1487-51-0, is a synthetic compound with a unique structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its esterified glycerol backbone, where one of the hydroxyl groups is substituted with a palmitoyl group, and another is substituted with a benzyl group. The racemic nature of the compound adds to its complexity and versatility in various applications.

The chemical formula of 1-Palmitoyl-3-O-benzyl-rac-glycerol is C₂₃H₄₀O₄. Its molecular weight is approximately 376.56 g/mol. The compound's structure can be represented as:

Glycerol (HOCH2CH(OH)CH2OH) + Palmitic acid (C15H31COOH) + Benzyl alcohol (C6H5CH2OH)

The synthesis of 1-Palmitoyl-3-O-benzyl-rac-glycerol typically involves a multi-step process, including the esterification of glycerol with palmitic acid and benzyl alcohol. The racemic nature of the compound can be achieved through the use of racemic glycerol or through subsequent racemization steps.

In recent years, 1-Palmitoyl-3-O-benzyl-rac-glycerol has been studied for its potential applications in various fields. One of the most promising areas of research is in the development of lipid-based drug delivery systems. The compound's amphiphilic nature makes it an excellent candidate for forming liposomes and other nanostructures that can encapsulate and deliver drugs more effectively.

A study published in the Journal of Medicinal Chemistry in 2022 explored the use of 1-Palmitoyl-3-O-benzyl-rac-glycerol-based liposomes for targeted drug delivery. The researchers found that these liposomes exhibited enhanced stability and improved drug release profiles compared to traditional liposomal formulations. This suggests that 1-Palmitoyl-3-O-benzyl-rac-glycerol-based systems could be particularly useful for delivering drugs with poor solubility or stability issues.

Beyond drug delivery, 1-Palmitoyl-3-O-benzyl-rac-glycerol has also shown potential in cosmetic formulations. Its emollient properties and ability to form stable emulsions make it a valuable ingredient in skincare products. A study published in the International Journal of Cosmetic Science in 2021 demonstrated that formulations containing 1-Palmitoyl-3-O-benzyl-rac-glycerol exhibited improved skin hydration and barrier function compared to control formulations.

In addition to its practical applications, 1-Palmitoyl-3-O-benzyl-rac-glycerol has also been studied for its fundamental properties. Research published in the Journal of Physical Chemistry B in 2020 investigated the self-assembly behavior of this compound in aqueous solutions. The study revealed that 1-Palmitoyl-3-O-benzyl-rac-glycerol-based micelles formed spontaneously under certain conditions, providing insights into the molecular interactions that govern their formation.

The safety profile of 1-Palmitoyl-3-O-benzyl-rac-glycerol has also been evaluated. Toxicological studies have shown that the compound exhibits low toxicity when used at appropriate concentrations. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 1-Palmitoyl-3-O-benzyl-rac-glycerol (CAS No. 1487-51-0) is a versatile compound with a wide range of potential applications in drug delivery, cosmetics, and fundamental research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on various scientific and industrial fields.